Cas no 2007917-15-7 (1-(6-chloropyridin-3-yl)cyclopropan-1-amine hydrochloride)

• Product Name: 1-(6-chloropyridin-3-yl)cyclopropan-1-amine hydrochloride
• CAS No: 2007917-15-7
• MF: C₈H₁₀Cl₂N₂
• MW: 205.084399700165
• MDL: MFCD30471033
• CID: 5221623
• PubChem ID: 127263752
• Update Time: 2025-11-01

1-(6-chloropyridin-3-yl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloro-3-pyridyl)cyclopropanamine hydrochloride
• 1-(6-chloropyridin-3-yl)cyclopropan-1-amine hydrochloride

• MDL： MFCD30471033
• Inchi： 1S/C8H9ClN2.ClH/c9-7-2-1-6(5-11-7)8(10)3-4-8;/h1-2,5H,3-4,10H2;1H
• InChI Key： LNWSXCFZULWRDY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)N=C2)(N)CC1.[H]Cl

Additional information on 1-(6-chloropyridin-3-yl)cyclopropan-1-amine hydrochloride

1-(6-Chloropyridin-3-yl)cyclopropan-1-amine Hydrochloride: An Overview of Its Properties and Applications

1-(6-Chloropyridin-3-yl)cyclopropan-1-amine hydrochloride (CAS No. 2007917-15-7) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 1-(6-chloropyridin-3-yl)cyclopropan-1-amine hydrochloride.

The chemical structure of 1-(6-chloropyridin-3-yl)cyclopropan-1-amine hydrochloride consists of a cyclopropane ring substituted with an amine group and a 6-chloropyridine moiety. The presence of the chloro substituent on the pyridine ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and reactivity. The hydrochloride salt form enhances its solubility in aqueous media, making it more suitable for pharmaceutical applications.

Recent studies have focused on the synthesis and optimization of 1-(6-chloropyridin-3-yl)cyclopropan-1-amine hydrochloride. One notable method involves the reaction of 6-chloropyridine-3-carbaldehyde with cyclopropylamine, followed by acidification to form the hydrochloride salt. This synthetic route is efficient and scalable, making it suitable for industrial production. The use of environmentally friendly solvents and catalysts has also been explored to improve the sustainability of the process.

In terms of biological activity, 1-(6-chloropyridin-3-yl)cyclopropan-1-amine hydrochloride has shown potential as a modulator of various biological targets. Research has demonstrated its ability to interact with specific receptors and enzymes, leading to therapeutic effects in several disease models. For instance, studies have indicated that this compound can inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(6-chloropyridin-3-yl)cyclopropan-1-amine hydrochloride in treating various conditions. Preliminary results have been promising, with the compound demonstrating favorable pharmacokinetic properties and minimal side effects. These findings have sparked interest among pharmaceutical companies and researchers alike, driving further investigations into its therapeutic potential.

Beyond its pharmaceutical applications, 1-(6-chloropyridin-3-yl)cyclopropan-1-amine hydrochloride has also been studied for its use in chemical synthesis and materials science. Its unique structure makes it a valuable building block for the development of novel compounds with diverse functionalities. For example, it has been used as a starting material for the synthesis of complex organic molecules with potential applications in electronics and catalysis.

In conclusion, 1-(6-chloropyridin-3-yl)cyclopropan-1-amine hydrochloride (CAS No. 2007917-15-7) is a versatile compound with significant potential in both pharmaceutical and chemical research. Its unique structural features and biological activity make it an attractive candidate for further development and application. As research continues to advance, it is likely that new insights into the properties and uses of this compound will emerge, further expanding its impact in various fields.